3-chloro-1-(thiophen-2-ylmethyl)pyrazin-2(1H)-one

• IUPAC Name: 3-chloro-1-(thiophen-2-ylmethyl)pyrazin-2-one
• InChI: InChI=1S/C9H7ClN2OS/c10-8-9(13)12(4-3-11-8)6-7-2-1-5-14-7/h1-5H,6H2
• InChI Key: DRQBVJIKOKGUTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN2C=CN=C(C2=O)Cl
• Molecular Formula: C9H7ClN2OS
• Molecular Weight: 226.68 g/mol

Description

3-Chloro-1-(thiophen-2-ylmethyl)pyrazin-2(1H)-one (3-C1-T2MP) is an organic compound with a wide range of scientific applications. It is a versatile compound that is used in a variety of fields, from organic synthesis to lab experiments. 3-C1-T2MP has been studied extensively and is a popular compound due to its unique properties.

Scientific Research Applications

Synthesis and Biological Activity

• Antidepressant Activity : A series of phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides, synthesized from phenyl-1-(thiophen-2-yl) prop-2-en-1-ones, showed potential antidepressant activity. The study highlighted one derivative reducing immobility time significantly in animal models, suggesting its potential as an antidepressant medication without affecting baseline locomotion (Mathew, Suresh, & Anbazhagan, 2014).

• Antimicrobial Activity : Chitosan Schiff bases derived from heteroaryl pyrazole derivatives, including 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde, showed varied antimicrobial activity against several bacteria and fungi strains. The study underscores the importance of the Schiff base moiety in determining the biological activity of the compounds (Hamed et al., 2020).

• Anticancer Activity : Pyrazole derivatives incorporating the thiophene moiety were evaluated for their anticancer activity, revealing promising activities against leukemia cell lines. The study demonstrated the efficiency of synthesizing 3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboximidamides under ultrasonic conditions, offering a greener alternative to traditional synthesis methods (Santos et al., 2016).

Synthesis Techniques and Characterization

• Chlorination and Derivative Formation : The chlorination of 1-hydroxy-3-phenyl-2(1H)-pyrazinone and its subsequent reactions were explored, leading to derivatives like 5-chloro-3-phenyl-2(H)-pyrazinone. This research provides insight into the mechanisms behind the formation of chlorinated pyrazinone derivatives (Sato, 1986).

• Computational Evaluation : Detailed computational evaluation of pyrazole derivatives, including density functional theory (DFT) calculations and molecular docking studies, was conducted to assess their reactivity and pharmaceutical potential. Such studies are crucial for understanding the reactive properties of these compounds and predicting their biological activities (Thomas et al., 2018).